Cas no 269396-67-0 ((R)-3-Amino-4-(4-pyridyl)butyric acid dihydrochloride)
(R)-3-Amino-4-(4-pyridyl)butyric acid dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (R)-3-Amino-4-(pyridin-4-yl)butanoic acid dihydrochloride
- (R)-3-AMINO-4-(4-PYRIDYL)-BUTYRIC ACID 2HCL
- (R)-3-AMINO-4-(4-PYRIDYL)-BUTYRIC ACID•HCL
- (3R)-3-amino-4-(4-pyridyl)butanoic acid dihydrochloride
- (r)-3-amino-4-(4-pyridyl)butyric acid 2hcl
- 1217835-95-4
- (R)-3-amino-4-(4-pyridyl)-butyric acid-2HCl
- MFCD01860960
- (R)-3-Amino-4-(4-pyridyl)-butyric acid dihydrochloride
- (3R)-3-AMINO-4-(PYRIDIN-4-YL)BUTANOIC ACID DIHYDROCHLORIDE
- H-D-Ala(4-Pyri)-(C#CH2)OH.2HCl
- (4-Pyridyl)-D-beta-homoalanine dihydrochloride
- AKOS016844075
- (3R)-3-amino-4-pyridin-4-ylbutanoic acid;dihydrochloride
- 269396-67-0
- (R)-3-Amino-4-(pyridin-4-yl)butanoicaciddihydrochloride
- PS-12272
- (R)-3-AMINO-4-(4-PYRIDYL)BUTYRIC ACID DIHYDROCHLORIDE
- (R)-3-Amino-4-(4-pyridyl)butyric acid dihydrochloride
-
- Inchi: 1S/C9H12N2O2.2ClH/c10-8(6-9(12)13)5-7-1-3-11-4-2-7;;/h1-4,8H,5-6,10H2,(H,12,13);2*1H/t8-;;/m1../s1
- InChI Key: MZNNPQGCGVXSQK-YCBDHFTFSA-N
- SMILES: Cl.Cl.OC(C[C@@H](CC1C=CN=CC=1)N)=O
Computed Properties
- Exact Mass: 252.04300
- Monoisotopic Mass: 252.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 167
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.2A^2
Experimental Properties
- Boiling Point: 417.1°C at 760 mmHg
- Flash Point: 206°C
- PSA: 76.21000
- LogP: 2.73040
(R)-3-Amino-4-(4-pyridyl)butyric acid dihydrochloride Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(R)-3-Amino-4-(4-pyridyl)butyric acid dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R294580-5mg |
(R)-3-Amino-4-(4-pyridyl)butyric acid dihydrochloride |
269396-67-0 | 5mg |
$ 115.00 | 2022-06-03 | ||
| TRC | R294580-10mg |
(R)-3-Amino-4-(4-pyridyl)butyric acid dihydrochloride |
269396-67-0 | 10mg |
$ 190.00 | 2022-06-03 | ||
| TRC | R294580-25mg |
(R)-3-Amino-4-(4-pyridyl)butyric acid dihydrochloride |
269396-67-0 | 25mg |
$ 375.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | Y1246099-25mg |
(R)-3-AMINO-4-(4-PYRIDYL)-BUTYRIC ACID-2HCL |
269396-67-0 | 98% (HPLC) | 25mg |
$280 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1246099-100mg |
(R)-3-AMINO-4-(4-PYRIDYL)-BUTYRIC ACID-2HCL |
269396-67-0 | 98% (HPLC) | 100mg |
$485 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1246099-250mg |
(R)-3-AMINO-4-(4-PYRIDYL)-BUTYRIC ACID-2HCL |
269396-67-0 | 98% (HPLC) | 250mg |
$805 | 2024-06-06 | |
| Key Organics Ltd | PS-12272-1G |
(R)-3-Amino-4-(4-pyridyl)-butyric acid-2HCl |
269396-67-0 | >95% | 1g |
£694.00 | 2025-02-08 | |
| 1PlusChem | 1P00BDLJ-25mg |
(R)-3-Amino-4-(4-pyridyl)-butyric acid-2hcl |
269396-67-0 | ≥ 98% (HPLC) | 25mg |
$129.00 | 2025-02-25 | |
| 1PlusChem | 1P00BDLJ-100mg |
(R)-3-Amino-4-(4-pyridyl)-butyric acid-2hcl |
269396-67-0 | ≥ 98% (HPLC) | 100mg |
$255.00 | 2025-02-25 | |
| 1PlusChem | 1P00BDLJ-250mg |
(R)-3-Amino-4-(4-pyridyl)-butyric acid-2hcl |
269396-67-0 | ≥ 98% (HPLC) | 250mg |
$461.00 | 2025-02-25 |
(R)-3-Amino-4-(4-pyridyl)butyric acid dihydrochloride Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on (R)-3-Amino-4-(4-pyridyl)butyric acid dihydrochloride
(R)-3-Amino-4-(4-pyridyl)butyric Acid Dihydrochloride: A Comprehensive Overview
(R)-3-Amino-4-(4-pyridyl)butyric acid dihydrochloride, identified by the CAS number 269396-67-0, is a compound of significant interest in the fields of pharmacology and organic chemistry. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a research tool in various scientific disciplines.
The molecular structure of (R)-3-Amino-4-(4-pyridyl)butyric acid dihydrochloride consists of a butyric acid backbone with an amino group at the third carbon and a pyridyl group attached at the fourth position. The stereochemistry at the third carbon is specified as (R), indicating a specific spatial arrangement that is crucial for its biological activity. The dihydrochloride form suggests that the compound exists as a salt, which is often preferred for stability and solubility in pharmaceutical formulations.
Recent studies have highlighted the potential of (R)-3-Amino-4-(4-pyridyl)butyric acid dihydrochloride in modulating neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA). This has led to investigations into its role as a precursor or analog in GABAergic signaling pathways, which are critical for regulating neuronal activity and maintaining cognitive functions. The compound's ability to influence these pathways makes it a promising candidate for therapeutic interventions in neurological disorders such as epilepsy, anxiety, and neurodegenerative diseases.
In addition to its pharmacological relevance, (R)-3-Amino-4-(4-pyridyl)butyric acid dihydrochloride has been explored for its potential as a chiral building block in organic synthesis. Its chiral center provides an opportunity for enantioselective synthesis of complex molecules, which is essential in drug discovery and development. Researchers have utilized this compound to construct bioactive molecules with specific stereochemical requirements, underscoring its value in synthetic chemistry.
The synthesis of (R)-3-Amino-4-(4-pyridyl)butyric acid dihydrochloride involves multi-step processes that often incorporate asymmetric catalysis or resolution techniques to achieve high enantiomeric excess. These methods not only ensure the desired stereochemistry but also contribute to the overall efficiency and sustainability of the synthesis. Recent advancements in catalytic asymmetric hydrogenation have further enhanced the production of this compound, making it more accessible for research and commercial applications.
From an analytical standpoint, the characterization of (R)-3-Amino-4-(4-pyridyl)butyric acid dihydrochloride relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the compound's molecular structure, purity, and crystalline form, which are critical for quality control in pharmaceutical manufacturing.
In terms of biological evaluation, (R)-3-Amino-4-(4-pyridyl)butyric acid dihydrochloride has been subjected to various assays to assess its bioavailability, pharmacokinetics, and toxicity profiles. Preclinical studies have demonstrated its ability to cross the blood-brain barrier (BBB), a critical attribute for central nervous system (CNS) targeting drugs. However, further research is required to fully understand its efficacy and safety profile in human subjects.
The integration of computational chemistry tools has also played a pivotal role in elucidating the properties of (R)-3-Amino-4-(4-pyridyl)butyric acid dihydrochloride. Molecular docking studies have provided insights into its binding affinities with target proteins, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational approaches complement experimental studies and accelerate the drug discovery process.
In conclusion, (R)-3-Amino-4-(4-pyridyl)butyric acid dihydrochloride, with its unique chemical properties and versatile applications, continues to be a focal point in scientific research. As advancements in synthetic methodologies and biological understanding progress, this compound holds immense potential for contributing to innovative therapeutic solutions across diverse medical fields.
269396-67-0 ((R)-3-Amino-4-(4-pyridyl)butyric acid dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)